Cas no 1966644-12-1 (Tert-butyl 2-amino-3-(3-chloro-4-fluorophenyl)propanoate)

• Product Name: Tert-butyl 2-amino-3-(3-chloro-4-fluorophenyl)propanoate
• CAS No: 1966644-12-1
• MF: C₁₃H₁₇ClFNO₂
• MW: 273.730986356735
• CID: 6309646
• PubChem ID: 103038124
• Update Time: 2025-05-21

Tert-butyl 2-amino-3-(3-chloro-4-fluorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-37101072
• 1966644-12-1
• tert-butyl 2-amino-3-(3-chloro-4-fluorophenyl)propanoate
• Tert-butyl 2-amino-3-(3-chloro-4-fluorophenyl)propanoate

• Inchi： 1S/C13H17ClFNO2/c1-13(2,3)18-12(17)11(16)7-8-4-5-10(15)9(14)6-8/h4-6,11H,7,16H2,1-3H3
• InChI Key： JRACPEAABQUPNH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC(C(=O)OC(C)(C)C)N)F

Computed Properties

• Exact Mass: 273.0931846g/mol
• Monoisotopic Mass: 273.0931846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 2-amino-3-(3-chloro-4-fluorophenyl)propanoate

Tert-butyl 2-amino-3-(3-chloro-4-fluorophenyl)propanoate

Tert-butyl 2-amino-3-(3-chloro-4-fluorophenyl)propanoate, also known by its CAS number 1966644-12-1, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines an amino group with a substituted phenyl ring, making it a valuable intermediate in the synthesis of complex molecules. Recent studies have highlighted its potential in drug discovery and advanced material development, underscoring its importance in contemporary chemical research.

The synthesis of tert-butyl 2-amino-3-(3-chloro-4-fluorophenyl)propanoate involves a series of well-established organic reactions, including nucleophilic substitutions and condensations. Researchers have optimized these processes to achieve high yields and purity, ensuring the compound's reliability for further applications. Its structural versatility allows for modifications that can tailor its properties for specific uses, such as enhancing bioavailability in pharmaceuticals or improving thermal stability in polymers.

One of the most promising areas of application for this compound is in the field of drug development. Its amino group provides a site for further functionalization, enabling the creation of bioactive molecules with potential therapeutic effects. Recent studies have demonstrated its utility as a precursor in the synthesis of kinase inhibitors and other bioactive agents, which are critical in treating various diseases, including cancer and inflammatory disorders.

Beyond pharmaceuticals, tert-butyl 2-amino-3-(3-chloro-4-fluorophenyl)propanoate has shown potential in materials science. Its ability to form stable bonds with other molecules makes it a candidate for use in advanced polymers and coatings. Researchers are exploring its role in creating self-healing materials and high-performance adhesives, which could revolutionize industries such as aerospace and automotive manufacturing.

The compound's chemical stability and reactivity make it an ideal candidate for use in challenging reaction conditions. Studies have shown that it can withstand harsh environments while maintaining its structural integrity, making it suitable for applications in both academic research and industrial settings.

In conclusion, tert-butyl 2-amino-3-(3-chloro-4-fluorophenyl)propanoate (CAS No 1966644-12-1) is a multifaceted compound with vast potential across various scientific domains. Its role as an intermediate in complex molecule synthesis positions it as a cornerstone in modern chemical innovation. As research continues to uncover new applications and optimize its properties, this compound will undoubtedly play a pivotal role in shaping future advancements in chemistry and beyond.